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Compound of Interest

Compound Name: 9-Azabicyclo[6.2.0]decan-10-one

CAS No.: 4946-36-5

Cat. No.: B1267835

Get Quote

-lactam scaffolds.[1][2][3][4][5]

Executive Summary & Strategic Analysis
The 9-azabicyclo[6.2.0]decan-10-one scaffold represents a unique class of bicyclic

-lactams where a four-membered azetidinone ring is fused to an eight-membered cyclooctane
ring. Unlike the highly strained [3.2.0] (carbapenem) or [4.2.0] (cephalosporin) systems, the
[6.2.0] system introduces specific conformational flexibility and transannular interactions
characteristic of medium-sized rings.

These analogs are critical in drug discovery for:

Conformational Scanning: Probing the steric tolerance of penicillin-binding proteins (PBPs).

-Lactamase Inhibition: The unique ring strain can alter the reactivity of the

-lactam carbonyl toward nucleophilic serine residues.

Peptidomimetics: Acting as constrained analogs of
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-amino acids.

Synthetic Strategy Selection
The synthesis of this scaffold is non-trivial due to the entropic and enthalpic barriers associated

with eight-membered rings. We evaluate three primary pathways:
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Figure 1: Decision matrix for selecting the synthetic route based on target complexity.

Protocol A: Chlorosulfonyl Isocyanate (CSI)
Cycloaddition
Application: Best for generating the core unsubstituted parent scaffold from cis-cyclooctene.

Mechanism: The reaction proceeds via a thermally allowed [2+2] cycloaddition. While often

described as concerted, experimental evidence with CSI suggests a stepwise pathway

involving a dipolar intermediate (1,4-dipole), particularly with electron-rich alkenes.[6]

Materials & Reagents[1][2][3][6][7][8][9][10][11][12]
Substrate:cis-Cyclooctene (>95% purity).

Reagent: Chlorosulfonyl Isocyanate (CSI).[2][3][6][7] WARNING: Highly corrosive, reacts

violently with water.

Solvent: Diethyl ether or Methylene chloride (Anhydrous).
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Reductive Agent: 25% Aqueous Sodium Sulfite (

) or Thiophenol/Pyridine.

Atmosphere: Dry Nitrogen or Argon.

Step-by-Step Methodology
Step 1: Formation of N-Chlorosulfonyl-

-Lactam[6]
Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar,

pressure-equalizing addition funnel, and internal thermometer. Flush with Argon.

Solvation: Charge the flask with cis-cyclooctene (11.0 g, 100 mmol) and anhydrous diethyl

ether (50 mL). Cool the solution to 0°C using an ice/salt bath.

Addition: Transfer Chlorosulfonyl Isocyanate (CSI) (14.2 g, 100 mmol) to the addition funnel

under inert atmosphere.

Critical Control Point: Add CSI dropwise over 30 minutes. Maintain internal temperature

between 0°C and 5°C. Rapid addition leads to polymerization (gummy precipitate).

Reaction: Allow the mixture to stir at 0°C for 1 hour, then warm to room temperature (20-

25°C) and stir for an additional 12 hours.

Observation: The solution should turn clear to slightly yellow. A viscous oil may separate;

this is often the intermediate.

Step 2: Reductive Hydrolysis (Removal of

)
Note: The N-chlorosulfonyl group is a hard activation group and must be removed gently to

preserve the lactam ring.

Preparation: Prepare a solution of
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(25% w/v) in water. Adjust pH to ~7.5 with saturated

.

Hydrolysis: Cool the reaction mixture (from Step 1) to 0°C. Vigorously stir while adding the

sulfite solution dropwise.

Safety: Evolution of

gas may occur. Perform in a fume hood.

pH Monitoring: Maintain pH between 7 and 8 by simultaneous addition of 10% NaOH if

necessary. Acidic conditions open the

-lactam ring; highly basic conditions hydrolyze it.

Extraction: Extract the aqueous layer with

(3 x 50 mL).

Purification: Dry combined organics over

, filter, and concentrate in vacuo. Recrystallize from hexane/ethyl acetate.

Data Specifications
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Parameter Value / Observation

Yield 60 - 75%

IR (Neat)

1740 - 1760

(Characteristic

-lactam C=O)

NMR

Bridgehead protons (

) typically appear at

3.5-4.0 ppm.

Stereochemistry
Predominantly cis-fused (matches starting

alkene geometry).

Protocol B: Staudinger Ketene-Imine Cycloaddition
Application: Required when substituents (e.g., amino, alkyl, aryl) are needed at the C-11

position (alpha to carbonyl) or on the nitrogen.

Mechanistic Workflow
The Staudinger synthesis involves the reaction of a ketene (generated in situ from an acid

chloride) with an imine.[5]
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Figure 2: Mechanistic pathway for the Staudinger synthesis of substituted analogs.

Protocol
Imine Formation: Condense cyclooctanone with the desired amine (e.g., p-anisidine) using

as a dehydrating agent to form the Schiff base.

Cycloaddition:

Dissolve the imine (1.0 eq) and triethylamine (3.0 eq) in anhydrous DCM at -78°C.

Add the acid chloride (e.g., acetoxyacetyl chloride for C-3 functionalization) dropwise.

Allow to warm to room temperature overnight.

Workup: Wash with dilute HCl (to remove excess amine/imine), then saturated
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.

Stereocontrol: The cis/trans ratio of the resulting

-lactam depends on the order of addition and the electronic nature of the ketene substituents
(Torquoselectivity).

Troubleshooting & Optimization (Self-Validating
Systems)
To ensure the protocol is self-validating, perform these checks during the workflow:

Issue Diagnostic Corrective Action

Low Yield (CSI Route)
Polymerization observed

(white gum).

Temperature was too high

during addition. Maintain <5°C

strictly. Dilute CSI in ether

before addition.

Ring Opening

IR shows broad peak at 1650-

1690

(Amide) instead of 1750

.

Hydrolysis pH was too acidic

or basic. Use phosphate buffer

(pH 7.5) for the reductive step.

Incomplete Reduction

Mass Spec shows M+98 peak

(presence of

).

Increase reaction time with

sulfite or switch to

Thiophenol/Pyridine reduction

(more potent).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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